molecular formula C7H13NO3 B1167224 Neodecanoic acid, ethenyl ester, polymer with ethenyl acetate, 2-propenyl 3-oxobutanoate and sodium CAS No. 123834-06-0

Neodecanoic acid, ethenyl ester, polymer with ethenyl acetate, 2-propenyl 3-oxobutanoate and sodium

Cat. No. B1167224
CAS RN: 123834-06-0
InChI Key:
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Description

Neodecanoic acid, ethenyl ester, polymer with ethenyl acetate, 2-propenyl 3-oxobutanoate and sodium, also known as Neodecanoic acid, ethenyl ester, polymer with ethenyl acetate, 2-propenyl 3-oxobutanoate and sodium, is a useful research compound. Its molecular formula is C7H13NO3. The purity is usually 95%.
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properties

CAS RN

123834-06-0

Product Name

Neodecanoic acid, ethenyl ester, polymer with ethenyl acetate, 2-propenyl 3-oxobutanoate and sodium

Molecular Formula

C7H13NO3

Molecular Weight

0

synonyms

Neodecanoic acid, ethenyl ester, polymer with ethenyl acetate, 2-propenyl 3-oxobutanoate and sodium ethenesulfonate

Origin of Product

United States

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